Cas no 90279-48-4 (1-Piperidinebutanamide, N-(4-nitrophenyl)-)

1-Piperidinebutanamide, N-(4-nitrophenyl)- structure
90279-48-4 structure
Product Name:1-Piperidinebutanamide, N-(4-nitrophenyl)-
CAS No:90279-48-4
MF:C15H21N3O3
MW:291.345543622971
CID:790306
PubChem ID:13185461
Update Time:2025-04-19

1-Piperidinebutanamide, N-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinebutanamide, N-(4-nitrophenyl)-
    • N-(4-nitrophenyl)-4-piperidin-1-ylbutanamide
    • DTXSID00525788
    • N-(4-Nitrophenyl)-4-(piperidin-1-yl)butanamide
    • 90279-48-4
    • Inchi: 1S/C15H21N3O3/c19-15(5-4-12-17-10-2-1-3-11-17)16-13-6-8-14(9-7-13)18(20)21/h6-9H,1-5,10-12H2,(H,16,19)
    • InChI Key: OWWGTLNUIDZKIM-UHFFFAOYSA-N
    • SMILES: O=C(CCCN1CCCCC1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 291.15829154g/mol
  • Monoisotopic Mass: 291.15829154g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 78.2Ų
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